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Introduction

4-Aminobutanal, also known as 4-aminobutyraldehyde or GABA aldehyde, is a significant
aldehyde amine with the chemical formula C4H9NO.[1][2] It serves as a crucial intermediate in
various biological and synthetic pathways. Notably, it is a direct precursor to the principal
inhibitory neurotransmitter in the mammalian central nervous system, y-aminobutyric acid
(GABA).[3][4] The dual functionality of an amino group and a reactive aldehyde group makes 4-
aminobutanal a versatile building block in organic synthesis. This technical guide provides an
in-depth overview of its physical properties, solubility, and its role in the biosynthesis of GABA.

Physical and Chemical Properties

4-Aminobutanal is a colorless to pale yellow compound.[5] While some sources describe it as
a solid, its reported melting point of -12.50 °C indicates that it exists as a liquid at standard
room temperature.[1][6] The presence of both a polar amino group and a polar aldehyde group
contributes to its high polarity and its miscibility with water and other polar organic solvents.[1]

Table 1: Physical and Chemical Properties of 4-Aminobutanal
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Property Value Source(s)

IUPAC Name 4-aminobutanal [1]
4-aminobutyraldehyde, GABA

Synonyms [2]
aldehyde

CAS Number 4390-05-0 [6]

Molecular Formula C4H9NO [1]

Molecular Weight 87.12 g/mol [1]

Physical State

Liquid at room temperature

[1]

Melting Point -12.50 °C (260.70 K) [1]
- . 164.50 °C (437.70 K) at 760
Boiling Point [1]
mmHg
Density 0.9280 g/cm?3 [1]
Appearance Colorless to pale yellow liquid [1][5]

Solubility Profile

The solubility of 4-aminobutanal is dictated by its polar functional groups, which allow for
hydrogen bonding with polar solvents.[1] It is readily soluble in water and other polar organic
solvents.[1]

Table 2: Solubility of 4-Aminobutanal
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Solvent Solubility Notes Source(s)
The amino and
aldehyde groups form
Water Soluble ] [1]
hydrogen bonds with
water.
Polar Organic Examples include
Soluble [1]
Solvents ethanol and DMSO.
Non-polar Organic ) "Like dissolves like"
Sparingly soluble [7]

Solvents

principle applies.

Biological Significance: GABA Biosynthesis

Pathway

4-Aminobutanal is a key intermediate in the metabolic pathway that converts putrescine to
GABA. This pathway is an alternative route for GABA synthesis, distinct from the primary
pathway involving the decarboxylation of glutamate. In this pathway, putrescine is first
converted to 4-aminobutanal, which is then oxidized to form GABA.[2][4]
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Biosynthesis of GABA from Putrescine.

Experimental Protocols
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The following are generalized experimental protocols for the determination of the physical
properties and solubility of 4-aminobutanal. These are based on standard laboratory
techniques and should be adapted based on available equipment and specific experimental
requirements.

Determination of Boiling Point (Micro Method)

This method is suitable for determining the boiling point of a small quantity of liquid.
Materials:

e Thiele tube

o Thermometer (calibrated)

o Capillary tube (sealed at one end)

e Small test tube

e Heating mantle or Bunsen burner

e Mineral oll

e 4-Aminobutanal sample

Procedure:

« Fill the Thiele tube with mineral oil to the level of the side arm.

e Place a small amount (a few drops) of 4-aminobutanal into the small test tube.
» Place the capillary tube, sealed end up, into the test tube containing the sample.

» Attach the test tube to the thermometer with a rubber band, ensuring the sample is level with
the thermometer bulb.

« Insert the thermometer and attached test tube into the Thiele tube, ensuring the rubber band
is above the oil level.
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o Gently heat the side arm of the Thiele tube.

o Observe the capillary tube. A slow, steady stream of bubbles will emerge as the liquid
approaches its boiling point.

e When a continuous stream of bubbles emerges, stop heating.

e The boiling point is the temperature at which the bubbling ceases and the liquid begins to
enter the capillary tube.[8][9]

Determination of Solubility (Qualitative)

This protocol provides a method for the qualitative assessment of solubility in various solvents.
Materials:

e Test tubes

o Vortex mixer

e 4-Aminobutanal sample

e Solvents (e.g., water, ethanol, DMSO, hexane)

Procedure:

e Add approximately 100 mg of 4-aminobutanal to a test tube.

e Add 1 mL of the chosen solvent to the test tube.

 Vigorously shake or vortex the mixture for 30-60 seconds.

o Observe the solution. If the solid has completely disappeared, the compound is considered
soluble. If some or all of the solid remains, it is partially soluble or insoluble.[10][11]

e For compounds that are sparingly soluble, gentle warming can be applied to assess for any
increase in solubility.
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Experimental Workflow for Solubility Determination

Add 100 mg of 4-Aminobutanal to test tube

Add 1 mL of Solvent

Vortex for 30-60 seconds

Observe for dissolution
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Workflow for Qualitative Solubility Testing.
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Stability and Storage

To ensure the integrity of 4-aminobutanal, it should be stored in a cool, dark place under an
inert atmosphere. For long-term storage, it is recommended to keep it in a freezer at -20°C or
below.[4]

Conclusion

4-Aminobutanal is a valuable chemical intermediate with well-defined physical properties and
predictable solubility based on its polar nature. Its role as a precursor in the biosynthesis of
GABA underscores its importance in neuroscience and drug development research. The
information and protocols provided in this guide offer a comprehensive resource for
professionals working with this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Aminobutanal: A Technical Guide to its Solubility and
Physical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b194337#solubility-and-physical-properties-of-4-
aminobutanal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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